Cas no 858117-68-7 (Methanone, (5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)(3-fluorophenyl)-)

• Product Name: Methanone, (5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)(3-fluorophenyl)-
• CAS No: 858117-68-7
• MF: C₁₄H₈BrFN₂O
• MW: 319.128525733948
• CID: 663261
• PubChem ID: 11771540
• Update Time: 2025-04-19

Methanone, (5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)(3-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)(3-fluorophenyl)-
• (5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)-(3-fluorophenyl)methanone
• SCHEMBL858197
• 858117-68-7
• DTXSID70472275

• Inchi： 1S/C14H8BrFN2O/c15-9-5-11-12(7-18-14(11)17-6-9)13(19)8-2-1-3-10(16)4-8/h1-7H,(H,17,18)
• InChI Key： PBFOVBHCSUWFEN-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)C(C(C1C=CC=C(C=1)F)=O)=CN2

Computed Properties

• Exact Mass: 317.98040g/mol
• Monoisotopic Mass: 317.98040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8Ų